Ibrutinib Impurity 1
Ibrutinib Impurity 1
Brand Name:
Vulcanchem
CAS No.:
1022150-11-3
VCID:
VC0193459
InChI:
InChI=1S/C27H30N6O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3,(H2,28,29,30)/t19-/m1/s1
SMILES:
CC(C)(C)OC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N
Molecular Formula:
C27H30N6O3
Molecular Weight:
486.58
Ibrutinib Impurity 1
CAS No.: 1022150-11-3
Impurities
VCID: VC0193459
Molecular Formula: C27H30N6O3
Molecular Weight: 486.58
Purity: > 95%
| CAS No. | 1022150-11-3 |
|---|---|
| Product Name | Ibrutinib Impurity 1 |
| Molecular Formula | C27H30N6O3 |
| Molecular Weight | 486.58 |
| IUPAC Name | tert-butyl (3R)-3-[4-amino-3-(4-phenoxyphenyl)pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C27H30N6O3/c1-27(2,3)36-26(34)32-15-7-8-19(16-32)33-25-22(24(28)29-17-30-25)23(31-33)18-11-13-21(14-12-18)35-20-9-5-4-6-10-20/h4-6,9-14,17,19H,7-8,15-16H2,1-3H3,(H2,28,29,30)/t19-/m1/s1 |
| SMILES | CC(C)(C)OC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-Piperidinecarboxylic acid, 3-[4-aMino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyriMidin-1-yl]-, 1,1-diMethylethyl ester, (3R)-; (R)-tert-Butyl 3-[4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate |
| PubChem Compound | 59799012 |
| Last Modified | Nov 11 2021 |
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